2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde

• IUPAC Name: 2-(1-methylpyrazol-3-yl)-1,3-thiazole-4-carbaldehyde
• InChI: InChI=1S/C8H7N3OS/c1-11-3-2-7(10-11)8-9-6(4-12)5-13-8/h2-5H,1H3
• InChI Key: QTQRDJYGTUFMMD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2=NC(=CS2)C=O
• Molecular Formula: C8H7N3OS
• Molecular Weight: 193.23 g/mol
• CAS No.: 1488521-40-9

Description

2-(1-methyl-1H-pyrazol-3-yl)-1,3-thiazole-4-carbaldehyde is a useful research compound. Its molecular formula is C8H7N3OS and its molecular weight is 193.22. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A novel series of chitosan Schiff bases derived from heteroaryl pyrazole derivatives, including structures similar to the queried compound, demonstrated significant antimicrobial activity against both gram-negative and gram-positive bacteria, as well as fungi. The antimicrobial efficacy varied with the Schiff base moiety, highlighting the potential of these compounds in addressing microbial resistance (Hamed et al., 2020).

Anti-inflammatory and Analgesic Activities

Compounds synthesized from thiophene-2-yl and pyrazole moieties, related to the structure of interest, have been shown to possess notable anti-inflammatory and analgesic properties. These activities were evaluated through various assays, indicating the potential therapeutic applications of these heterocycles in managing pain and inflammation (Abdel-Wahab et al., 2012).

Enzyme Inhibition

Research into pyrazole-4-carbaldehyde derivatives, closely related to the queried chemical, has led to the discovery of potent inhibitors against 5α-reductase and aromatase enzymes. These compounds offer a promising approach for the development of new treatments for conditions influenced by these enzymes, such as certain types of cancer and hormonal disorders (El-Naggar et al., 2020).

Schiff Base Applications

The synthesis and characterization of Schiff bases incorporating pyrazole carbaldehydes have been explored for various applications, including as ligands in coordination chemistry and as intermediates in organic synthesis. These compounds display interesting properties that can be harnessed in material science and catalysis (Kate et al., 2018).

Novel Heterocycles Synthesis

Pyrazole carbaldehydes have been utilized as key intermediates in the synthesis of a wide array of heterocyclic compounds. These include pyrazolyltriazoles and dihydropyrazolylthiazoles with potential antimicrobial activities, demonstrating the versatility of pyrazole derivatives in medicinal chemistry and drug design (Abdel-Wahab et al., 2017).